2-bromo-N-quinolin-5-ylbenzamide

• Molecular Formula: C16H11BrN2O
• Molecular Weight: 327.17 g/mol
• IUPAC Name: 2-bromo-N-quinolin-5-ylbenzamide
• InChI: InChI=1S/C16H11BrN2O/c17-13-7-2-1-5-11(13)16(20)19-15-9-3-8-14-12(15)6-4-10-18-14/h1-10H,(H,19,20)
• InChI Key: DDSYSYFQGLGIEP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2C=CC=N3)Br

Description

2-bromo-N-quinolin-5-ylbenzamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth, proliferation, and differentiation.

Mechanism of Action

The mechanism of action of 2-bromo-N-quinolin-5-ylbenzamide involves the inhibition of CK2, which is a serine/threonine protein kinase that plays a crucial role in various cellular processes. CK2 is involved in the regulation of cell growth, proliferation, and differentiation, and its overexpression has been linked to the development of cancer. By inhibiting CK2, 2-bromo-N-quinolin-5-ylbenzamide can halt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-bromo-N-quinolin-5-ylbenzamide has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been shown to have neuroprotective effects in studies related to Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-bromo-N-quinolin-5-ylbenzamide in lab experiments is its potency as a CK2 inhibitor. It has been shown to be more effective than other CK2 inhibitors such as TBB (4,5,6,7-tetrabromo-benzotriazole) and DMAT (2-dimethylamino-4,5,6,7-tetrabromo-benzimidazole). However, one of the limitations of using 2-bromo-N-quinolin-5-ylbenzamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-bromo-N-quinolin-5-ylbenzamide in scientific research. One direction is to further explore its potential as a cancer treatment, particularly in combination with other drugs. Another direction is to investigate its neuroprotective effects in more detail, with the aim of developing new treatments for neurodegenerative diseases. Additionally, further research is needed to optimize the synthesis method of 2-bromo-N-quinolin-5-ylbenzamide and to improve its solubility in water.

Synthesis Methods

The synthesis of 2-bromo-N-quinolin-5-ylbenzamide involves the reaction of 2-bromo-5-nitrobenzoic acid with quinoline-5-amine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base such as triethylamine. The resulting intermediate is then reduced with palladium on carbon to obtain the final product. The overall yield of the synthesis is around 50%.

Scientific Research Applications

2-bromo-N-quinolin-5-ylbenzamide has been used in various scientific research studies, particularly in the field of cancer research. It has been shown to inhibit the growth and proliferation of cancer cells by targeting CK2, which is overexpressed in many types of cancer. It has also been used in studies related to Alzheimer's disease, inflammation, and infectious diseases.